Aspergillomarasmine B
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Overview
Description
Aspergillomarasmine B is a natural product found in Paecilomyces with data available.
Scientific Research Applications
Inhibition of Metallo-β-Lactamases
Aspergillomarasmine A (AMA), a natural product from soil-dwelling fungi, has been identified as an efficient inhibitor of several types of metallo-β-lactamases, including New Delhi metallo-β-lactamase-1 (NDM-1) (Potera, 2014). This property makes AMA a candidate for use with carbapenem antibiotics to overcome bacterial resistance and restore their clinical usefulness.
Antimicrobial Resistance Overcoming
AMA has shown effectiveness against Enterobacteriaceae, conferring broad β-lactam resistance, and has restored efficacy of meropenem in rodents by inhibiting the zinc-containing active site in NDM-1 (Nussbaum & Schiffer, 2014, 2015). This indicates its potential in combating antimicrobial resistance.
Chemoenzymatic Synthesis
AMA's identification as a potent and selective inhibitor of metallo-β-lactamases and a promising co-drug candidate has increased interest in its synthesis. A biocatalytic route for the asymmetric synthesis of AMA and various related aminocarboxylic acids has been developed, highlighting the enzyme's broad substrate promiscuity (Fu et al., 2018).
Development of Derivatives
Research into the development of AMA derivatives to explore structure-activity relationships has been conducted. This research found that the natural LLL isomer of AMA remains the most effective inactivator of NDM-1 enzyme activity, both in vitro and in cells, although the structure is highly tolerant of changes in stereochemistry (Albu et al., 2016).
Inhibition of Endothelin-converting Enzyme
Aspergillomarasmine A and B (AM-A and AM-B) have been identified as potent inhibitors of endothelin-converting enzyme (ECE), displaying activity in in vivo experiments (Arai et al., 1993). This suggests their potential in medical applications beyond their antimicrobial properties.
properties
CAS RN |
3262-58-6 |
---|---|
Molecular Formula |
C9H14N2O8 |
Molecular Weight |
278.22 g/mol |
IUPAC Name |
(2S)-2-[[(2R)-2-carboxy-2-(carboxymethylamino)ethyl]amino]butanedioic acid |
InChI |
InChI=1S/C9H14N2O8/c12-6(13)1-4(8(16)17)10-2-5(9(18)19)11-3-7(14)15/h4-5,10-11H,1-3H2,(H,12,13)(H,14,15)(H,16,17)(H,18,19)/t4-,5+/m0/s1 |
InChI Key |
FZCSTZYAHCUGEM-CRCLSJGQSA-N |
Isomeric SMILES |
C([C@@H](C(=O)O)NC[C@H](C(=O)O)NCC(=O)O)C(=O)O |
SMILES |
C(C(C(=O)O)NCC(C(=O)O)NCC(=O)O)C(=O)O |
Canonical SMILES |
C(C(C(=O)O)NCC(C(=O)O)NCC(=O)O)C(=O)O |
Other CAS RN |
3262-58-6 |
synonyms |
aspergillomarasmine B aspergillomarasmine B, Ammonium |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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